Cas no 13130-14-8 (2-Butenoic acid,4-(3-nitrophenyl)-4-oxo-)

• Product Name: 2-Butenoic acid,4-(3-nitrophenyl)-4-oxo-
• CAS No: 13130-14-8
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• CID: 222797
• PubChem ID: 5355470
• Update Time: 2025-04-19

2-Butenoic acid,4-(3-nitrophenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(3-nitrophenyl)-4-oxo-
• (E)-4-(3-nitrophenyl)-4-oxobut-2-enoic acid
• 4-(3'-nitrophenyl)-4-oxo-2-butenoic acid
• 4-(3-nitro-phenyl)-4-oxo-crotonic acid
• 4-(3-Nitro-phenyl)-4-oxo-crotonsaeure
• AC1NS7J3
• cis- oder trans-3-Nitro-benzoyl-acrylsaeure
• NSC37474
• 13130-14-8
• NSC-37474
• DTXSID90417961

• Inchi： 1S/C10H7NO5/c12-9(4-5-10(13)14)7-2-1-3-8(6-7)11(15)16/h1-6H,(H,13,14)/b5-4+
• InChI Key： GFVBMDVUFRTYOA-SNAWJCMRSA-N
• SMILES： O=C(/C=C/C(=O)O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.03241
• Monoisotopic Mass: 221.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Density: 1.435
• Boiling Point: 425.5°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.614
• PSA: 97.51
• LogP: 1.94150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes